Cas no 2172478-71-4 (3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2172478-71-4
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6463578
• PubChem ID: 165815600
• Update Time: 2025-08-05

3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• EN300-1550184
• 3-[N-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• 2172478-71-4

• Inchi： 1S/C28H34N2O5/c1-2-7-20(16-26(31)30(15-14-27(32)33)17-19-12-13-19)29-28(34)35-18-25-23-10-5-3-8-21(23)22-9-4-6-11-24(22)25/h3-6,8-11,19-20,25H,2,7,12-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： HMILCZIVRJEMEI-UHFFFAOYSA-N
• SMILES： O=C(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

3-N-(Cyclopropylmethyl)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic Acid (CAS No. 2172478-71-4)

The compound 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid, identified by the CAS registry number 2172478-71-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which incorporates a cyclopropylmethyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hexanamidopropanoic acid moiety. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in peptide chemistry and drug discovery.

Recent advancements in peptide synthesis have highlighted the importance of protecting groups like Fmoc in controlling the reactivity of amino acids during solid-phase synthesis. The Fmoc group, which is attached to the amino group in this compound, plays a crucial role in ensuring selective reactivity while maintaining the stability of the molecule during synthesis. This feature has made 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid a valuable reagent in the construction of complex peptide sequences.

The presence of the cyclopropylmethyl group introduces steric hindrance and unique electronic properties to the molecule, which can influence its interactions with biological systems. This makes it an interesting candidate for studying non-covalent interactions and molecular recognition processes. Recent studies have explored the use of such cyclopropyl-containing compounds in medicinal chemistry, particularly in the design of bioactive molecules with improved pharmacokinetic profiles.

The hexanamidopropanoic acid moiety further enhances the versatility of this compound by providing additional sites for functionalization and conjugation. This feature is particularly useful in the development of bioconjugates, such as antibody-drug conjugates (ADCs), where precise control over payload attachment is critical for therapeutic efficacy.

In terms of synthesis, 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid can be prepared through a multi-step process involving nucleophilic acyl substitution and coupling reactions. The use of Fmoc as a protecting group allows for efficient deprotection under mild conditions, facilitating its integration into larger molecular frameworks.

Recent research has also focused on the application of this compound in materials science, where its structural complexity offers opportunities for designing novel materials with tailored properties. For instance, its ability to form self-assembled monolayers (SAMs) has been explored for applications in surface modification and nanotechnology.

In conclusion, 3-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2172478-71-4) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structure, combined with the functional versatility provided by its constituent groups, positions it as an important tool in modern chemical research and development.